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Compound of Interest

Compound Name: JPM-OEt

Cat. No.: B8103277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of JPM-OEt using dimethyl sulfoxide (DMSO). JPM-OEt is a potent, broad-

spectrum, and irreversible inhibitor of the cysteine cathepsin family of proteases. Accurate

preparation of this stock solution is critical for reliable and reproducible experimental results in

drug development and related research fields.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for JPM-OEt are

summarized in the table below.
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Parameter Value Reference

Molecular Weight 392.45 g/mol [1][2][3]

Molecular Formula C20H28N2O6 [1][2][3]

CAS Number 262381-84-0 [1][2][3]

Appearance White to off-white solid [1]

Purity >98% (typical) [2][3]

Solubility in DMSO 125 mg/mL (318.51 mM) [1]

Recommended Storage (Solid) 4°C, protect from light [1]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

(protect from light)

[1]

Experimental Protocols
Materials and Equipment

JPM-OEt solid powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, RNase/DNase-free microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle JPM-OEt in a well-ventilated area or a chemical fume hood.
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Wear appropriate PPE to avoid skin and eye contact.

DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for JPM-OEt and DMSO before starting the procedure.

Preparation of a 10 mM JPM-OEt Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM JPM-OEt stock solution in DMSO.

Adjust volumes as needed for different concentrations or final volumes.

Equilibration: Allow the vial of JPM-OEt solid and the bottle of DMSO to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out 3.92 mg of JPM-OEt powder into the tube.

Solvent Addition: Add 1 mL of anhydrous or newly opened DMSO to the microcentrifuge tube

containing the JPM-OEt powder.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes.

For complete dissolution, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1]

Visually inspect the solution to ensure that all solid has dissolved and the solution is clear.

Due to the hygroscopic nature of DMSO, which can affect solubility, it is crucial to use a

fresh, high-quality solvent.[1]

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles that can lead to degradation of the compound,

aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

[1]

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.
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For long-term storage (up to 6 months), store the aliquots at -80°C. For short-term storage

(up to 1 month), store at -20°C.[1] Always protect the solution from light.[1]

Visualizations
Signaling Pathway
JPM-OEt acts as an irreversible inhibitor of cysteine cathepsins, which are proteases

implicated in various pathological processes, including tumor invasion and metastasis. The

following diagram illustrates a simplified signaling pathway where JPM-OEt exerts its inhibitory

effect.
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Caption: JPM-OEt inhibition of cysteine cathepsin activity in cancer.

Experimental Workflow
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The following diagram outlines the logical workflow for the preparation of a JPM-OEt stock

solution in DMSO.
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Caption: Workflow for preparing a 10 mM JPM-OEt stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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